Cas no 2171896-54-9 (2-Fluorocyclohexane-1-carboxamide)

• Product Name: 2-Fluorocyclohexane-1-carboxamide
• CAS No: 2171896-54-9
• MF: C₇H₁₂FNO
• MW: 145.17468547821
• CID: 5566364
• PubChem ID: 90020383
• Update Time: 2025-05-23

2-Fluorocyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2171896-54-9
• SCHEMBL15542154
• 2-fluorocyclohexane-1-carboxamide
• EN300-1622939
• 2-Fluorocyclohexane-1-carboxamide

• Inchi： 1S/C7H12FNO/c8-6-4-2-1-3-5(6)7(9)10/h5-6H,1-4H2,(H2,9,10)
• InChI Key： WXCSYZCPGIDBKJ-UHFFFAOYSA-N
• SMILES： FC1CCCCC1C(N)=O

Computed Properties

• Exact Mass: 145.090292168g/mol
• Monoisotopic Mass: 145.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Fluorocyclohexane-1-carboxamide

Comprehensive Overview of 2-Fluorocyclohexane-1-carboxamide (CAS No. 2171896-54-9): Properties, Applications, and Research Insights

2-Fluorocyclohexane-1-carboxamide (CAS No. 2171896-54-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a fluorine atom at the 2-position of the cyclohexane ring and a carboxamide group at the 1-position makes this molecule a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorination enhances binding affinity and metabolic stability.

The compound's molecular formula, C₇H₁₂FNO, and its molecular weight of 145.18 g/mol, position it as a valuable building block for small-molecule therapeutics. Recent studies highlight its role in the development of kinase inhibitors and GPCR modulators, addressing high-demand areas like oncology and neurology. Its lipophilicity and hydrogen-bonding capacity further contribute to its utility in optimizing drug-like properties.

From a synthetic perspective, 2-Fluorocyclohexane-1-carboxamide is often synthesized via nucleophilic fluorination of cyclohexene derivatives, followed by carboxamide formation. This process aligns with the growing trend of late-stage fluorination in medicinal chemistry, a topic frequently searched in academic and industrial forums. The compound's stereochemistry (cis/trans isomers) also opens doors to chiral synthesis, a hot topic in asymmetric catalysis and green chemistry.

Beyond pharmaceuticals, 2-Fluorocyclohexane-1-carboxamide finds applications in material science, particularly in the design of fluorinated polymers with enhanced thermal stability. Its biodegradability and low toxicity profile make it a candidate for sustainable material development, resonating with the global push toward eco-friendly chemicals. This aligns with frequent search queries like "fluorinated compounds in green chemistry" or "non-toxic fluorinated intermediates."

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F NMR), HPLC-MS, and X-ray crystallography for structural confirmation. These techniques are critical for quality control in industrial-scale production, another area of high interest for researchers and manufacturers. The compound's melting point (reported between 120–125°C) and solubility in polar solvents like DMSO further guide its practical handling.

In summary, 2-Fluorocyclohexane-1-carboxamide (CAS No. 2171896-54-9) exemplifies the intersection of fluorine chemistry and drug design, addressing contemporary challenges in healthcare and sustainability. Its multifaceted applications and synthetic adaptability ensure its relevance in both academic and industrial settings, making it a compound worthy of deeper exploration.